84-92-4

1-Naphthalenesulfonic acid, 5,6-diamino-

In Stock

• CAS RN:
• 84-92-4

• Formula:
• C10H10N2O3S

• InChI:
• InChI=1S/C10H10N2O3S/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)16(13,14)15/h1-5H,11-12H2,(H,13,14,15)

• InChIKey:
• AWXNJVXWJMGHMQ-UHFFFAOYSA-N

• 1-Naphthalenesulfonic acid, 5,6-diamino- is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.

2-Imidazolidinethione, 1-(4,5-dihydro-1H-imidazol-2-yl)-

• CAS RN:
• 484-92-4

• Formula:
• C6H10N4S

• InChI:
• InChI=1S/C6H10N4S/c11-6-9-3-4-10(6)5-7-1-2-8-5/h1-4H2,(H,7,8)(H,9,11)

• InChIKey:
• LEOYJTSFZDZNJM-UHFFFAOYSA-N

• 2-Imidazolidinethione, 1-(4,5-dihydro-1H-imidazol-2-yl)- is a useful research compound. Its molecular formula is C6H10N4S and its molecular weight is 170.24 g/mol. The purity is usually 95%.

19-Chloro-17beta-hydroxyandrost-4-en-3-one

• CAS RN:
• 5884-92-4

• Formula:
• C19H27ClO2

• InChI:
• InChI=1S/C19H27ClO2/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10,14-17,22H,2-9,11H2,1H3/t14-,15-,16-,17-,18-,19+/m0/s1

• InChIKey:
• FHHUNXIPEAHYQC-KOUJMVCDSA-N

• 19-Chloro-17beta-hydroxyandrost-4-en-3-one is a 3-hydroxy steroid. It has a role as an androgen.

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-fluorobenzamide

• CAS RN:
• 5684-92-4

• Formula:
• C21H15FN2OS

• InChI:
• InChI=1S/C21H15FN2OS/c1-13-6-7-15(21-24-17-4-2-3-5-19(17)26-21)12-18(13)23-20(25)14-8-10-16(22)11-9-14/h2-12H,1H3,(H,23,25)

• InChIKey:
• GGCOTUPURRDBCP-UHFFFAOYSA-N

• N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-fluorobenzamide is a useful research compound. Its molecular formula is C21H15FN2OS and its molecular weight is 362.4g/mol. The purity is usually 95%.

Lubiminol

• CAS RN:
• 55784-92-4

• Formula:
• C15H26O2

• InChI:
• InChI=1S/C15H26O2/c1-10(2)12-4-5-15(8-12)11(3)6-14(17)7-13(15)9-16/h11-14,16-17H,1,4-9H2,2-3H3/t11-,12-,13-,14+,15+/m1/s1

• InChIKey:
• LOLOOEMMLLRJKC-ZSAUSMIDSA-N

• Lubiminol is a bioactive chemical.

1-Thiazol-2-yl-3-(2-p-tolyl-ethyl)-thiourea

• CAS RN:
• 149484-92-4

• Formula:
• C13H15N3S2

• InChI:
• InChI=1S/C13H15N3S2/c1-10-2-4-11(5-3-10)6-7-14-12(17)16-13-15-8-9-18-13/h2-5,8-9H,6-7H2,1H3,(H2,14,15,16,17)

• InChIKey:
• SIJMMWOYIWBAFY-UHFFFAOYSA-N

• 1-Thiazol-2-yl-3-(2-p-tolyl-ethyl)-thiourea is a useful research compound. Its molecular formula is C13H15N3S2 and its molecular weight is 277.4 g/mol. The purity is usually 95%.

N-(3,3-diethoxypropyl)pyridin-4-amine

• CAS RN:
• 864684-92-4

• Formula:
• C12H20N2O2

• InChI:
• InChI=1S/C12H20N2O2/c1-3-15-12(16-4-2)7-10-14-11-5-8-13-9-6-11/h5-6,8-9,12H,3-4,7,10H2,1-2H3,(H,13,14)

• InChIKey:
• GSCFCOHECNTJJE-UHFFFAOYSA-N

• N-(3,3-diethoxypropyl)pyridin-4-amine is a useful research compound. Its molecular formula is C12H20N2O2 and its molecular weight is 224.3 g/mol. The purity is usually 95%.

1-(Furan-2-ylmethyl)-3-(4-methoxyphenyl)sulfonylpyrrolo[3,2-b]quinoxalin-2-amine

In Stock

• CAS RN:
• 848684-92-4

• Formula:
• C22H18N4O4S

• InChI:
• InChI=1S/C22H18N4O4S/c1-29-14-8-10-16(11-9-14)31(27,28)20-19-22(25-18-7-3-2-6-17(18)24-19)26(21(20)23)13-15-5-4-12-30-15/h2-12H,13,23H2,1H3

• InChIKey:
• SFNTVTVZNVEMJO-UHFFFAOYSA-N

• 1-(Furan-2-ylmethyl)-3-(4-methoxyphenyl)sulfonylpyrrolo[3,2-b]quinoxalin-2-amine is a useful research compound. Its molecular formula is C22H18N4O4S and its molecular weight is 434.47. The purity is usually 95%.

Heptyl 2-chloroisonicotinate

In Stock

• CAS RN:
• 898784-92-4

• Formula:
• C13H18ClNO2

• InChI:
• InChI=1S/C13H18ClNO2/c1-2-3-4-5-6-9-17-13(16)11-7-8-15-12(14)10-11/h7-8,10H,2-6,9H2,1H3

• InChIKey:
• WYFMNYWWXZQBTL-UHFFFAOYSA-N

• Heptyl 2-chloroisonicotinate is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74 g/mol. The purity is usually 95%.

1-(3-chlorophenyl)-3-[(3-methylphenyl)amino]-2,5-pyrrolidinedione

In Stock

• CAS RN:
• 466684-92-4

• Formula:
• C17H15ClN2O2

• InChI:
• InChI=1S/C17H15ClN2O2/c1-11-4-2-6-13(8-11)19-15-10-16(21)20(17(15)22)14-7-3-5-12(18)9-14/h2-9,15,19H,10H2,1H3

• InChIKey:
• HNRBTGVYKJVLRY-UHFFFAOYSA-N

• 1-(3-chlorophenyl)-3-[(3-methylphenyl)amino]-2,5-pyrrolidinedione is a useful research compound. Its molecular formula is C17H15ClN2O2 and its molecular weight is 314.8 g/mol. The purity is usually 95%.

1-allyl-N-(3,5-dimethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

In Stock

• CAS RN:
• 372184-92-4

• Formula:
• C21H20N2O3

• InChI:
• InChI=1S/C21H20N2O3/c1-4-9-23-17-8-6-5-7-16(17)19(24)18(21(23)26)20(25)22-15-11-13(2)10-14(3)12-15/h4-8,10-12,24H,1,9H2,2-3H3,(H,22,25)

• InChIKey:
• GJRRVNZZXUZGFX-UHFFFAOYSA-N

• 1-allyl-N-(3,5-dimethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.4. The purity is usually 95%.

1-(4-chlorophenyl)-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393784-92-4

• Formula:
• C18H14ClN5

• InChI:
• InChI=1S/C18H14ClN5/c1-12-3-2-4-14(9-12)23-17-16-10-22-24(18(16)21-11-20-17)15-7-5-13(19)6-8-15/h2-11H,1H3,(H,20,21,23)

• InChIKey:
• WXCCYGGDTQAODI-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H14ClN5 and its molecular weight is 335.8. The purity is usually 95%.

(E)-2-cyano-N-(furan-2-ylmethyl)-3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 518984-92-4

• Formula:
• C17H16N2O3

• InChI:
• InChI=1S/C17H16N2O3/c1-11-6-13(7-12(2)16(11)20)8-14(9-18)17(21)19-10-15-4-3-5-22-15/h3-8,20H,10H2,1-2H3,(H,19,21)/b14-8+

• InChIKey:
• DQPXKXYOFRTNFC-UHFFFAOYSA-N

• (E)-2-cyano-N-(furan-2-ylmethyl)-3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.326. The purity is usually 95%.

RPRP3 protein

• CAS RN:
• 128284-92-4

• Formula:
• C6H10O3

• RPRP3 protein, also known as RPRP3 protein, is a useful research compound. Its molecular formula is C6H10O3. The purity is usually 95%.

1-(2-Methylbenzyl)piperazine-2-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 1289384-92-4

• Formula:
• C13H19ClN2O2

• InChI:
• InChI=1S/C13H18N2O2.ClH/c1-10-4-2-3-5-11(10)9-15-7-6-14-8-12(15)13(16)17;/h2-5,12,14H,6-9H2,1H3,(H,16,17);1H

• InChIKey:
• HSAQIDSKHBCDJR-UHFFFAOYSA-N

• 1-(2-Methylbenzyl)piperazine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C13H19ClN2O2 and its molecular weight is 270.76. The purity is usually 95%.

(R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride

In Stock

• CAS RN:
• 1289584-92-4

• Formula:
• C10H13ClFNS

• InChI:
• InChI=1S/C10H12FNS.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m1./s1

• InChIKey:
• BXLVMMWEVIZWRO-HNCPQSOCSA-N

• (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C10H13ClFNS and its molecular weight is 233.73. The purity is usually 95%.

(4-Bromothiophen-2-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379984-92-4

• Formula:
• C15H16BrN3O2S

• InChI:
• InChI=1S/C15H16BrN3O2S/c16-12-8-13(22-10-12)14(20)19-6-2-11(3-7-19)9-21-15-17-4-1-5-18-15/h1,4-5,8,10-11H,2-3,6-7,9H2

• InChIKey:
• LSFNRAWUSTYGIV-UHFFFAOYSA-N

• (4-Bromothiophen-2-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C15H16BrN3O2S and its molecular weight is 382.28. The purity is usually 95%.